AX-024
AX-024
AX-024 is an cytokine release inhibitor which can strongly inhibit the production of interleukin-6 (IL-6), tumor necrosis factor-α (TNFα), interferon-γ (IFN-γ), IL-10 and IL-17A.
Brand Name:
Vulcanchem
CAS No.:
1370544-73-2
VCID:
VC0006734
InChI:
InChI=1S/C21H22FNO2/c1-24-18-8-9-20-19(12-18)21(15-4-6-17(22)7-5-15)16(14-25-20)13-23-10-2-3-11-23/h4-9,12H,2-3,10-11,13-14H2,1H3
SMILES:
COC1=CC2=C(C=C1)OCC(=C2C3=CC=C(C=C3)F)CN4CCCC4
Molecular Formula:
C₂₁H₂₂FNO₂
Molecular Weight:
339.4
AX-024
CAS No.: 1370544-73-2
Inhibitors
VCID: VC0006734
Molecular Formula: C₂₁H₂₂FNO₂
Molecular Weight: 339.4
| CAS No. | 1370544-73-2 |
|---|---|
| Product Name | AX-024 |
| Molecular Formula | C₂₁H₂₂FNO₂ |
| Molecular Weight | 339.4 |
| IUPAC Name | 1-[[4-(4-fluorophenyl)-6-methoxy-2H-chromen-3-yl]methyl]pyrrolidine |
| Standard InChI | InChI=1S/C21H22FNO2/c1-24-18-8-9-20-19(12-18)21(15-4-6-17(22)7-5-15)16(14-25-20)13-23-10-2-3-11-23/h4-9,12H,2-3,10-11,13-14H2,1H3 |
| Standard InChIKey | VMMKGVRPILDZML-UHFFFAOYSA-N |
| SMILES | COC1=CC2=C(C=C1)OCC(=C2C3=CC=C(C=C3)F)CN4CCCC4 |
| Description | AX-024 is an cytokine release inhibitor which can strongly inhibit the production of interleukin-6 (IL-6), tumor necrosis factor-α (TNFα), interferon-γ (IFN-γ), IL-10 and IL-17A. |
| Reference | [1]. Borroto A, et al. First-in-class inhibitor of the T cell receptor for the treatment of autoimmune diseases. Sci Transl Med. 2016 Dec 21;8(370):370ra184. |
| PubChem Compound | 56949412 |
| Last Modified | Nov 11 2021 |
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